Cas no 609771-69-9 ((2S)-1-(2,5-dimethoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol
• CAS No: 609771-69-9
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 5861309
• PubChem ID: 75406783
• Update Time: 2025-08-03

(2S)-1-(2,5-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2,5-dimethoxy-a-methyl-, (aS)-
• Benzeneethanol, 2,5-dimethoxy-α-methyl-, (αS)-
• EN300-1827213
• 40180-96-9
• 1-(2,5-dimethoxyphenyl)propan-2-ol
• Benzeneethanol,2,5-dimethoxy-a-methyl-,(aS)-
• 1-(2,5-Dimethoxyphenyl)-2-propanol
• 609771-69-9
• NSC-108871
• SCHEMBL13692380
• NSC108871
• DTXSID30296333
• NSC 108871
• Phenethyl alcohol, 2,5-dimethoxy-alpha-methyl-
• SB84941
• (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol

• Inchi： 1S/C11H16O3/c1-8(12)6-9-7-10(13-2)4-5-11(9)14-3/h4-5,7-8,12H,6H2,1-3H3/t8-/m0/s1
• InChI Key： RPYWIZDAMGNPJB-QMMMGPOBSA-N
• SMILES： C1(C[C@H](C)O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3(Predicted)
• Melting Point: 55-57 °C
• Boiling Point: 304.9±27.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Additional information on (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol

(2S)-1-(2,5-dimethoxyphenyl)propan-2-ol: A Potent Bioactive Compound with Multifaceted Therapeutic Potential

CAS No. 609771-69-9 represents a critical organic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This compound, chemically designated as (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol, is a chiral alcohol derivative characterized by its aromatic phenyl ring substituted with two methoxy groups and a branched propane backbone. The structural complexity of this molecule, particularly the stereochemistry at the central carbon atom, plays a pivotal role in determining its biological activity and pharmacological profile. Recent studies have highlighted its potential applications in neuroprotection, anti-inflammatory mechanisms, and modulation of neurotransmitter systems, making it a promising candidate for drug development.

The 2,5-dimethoxyphenyl group in this compound is a key functional moiety that contributes to its pharmacological properties. This aromatic substitution pattern is commonly associated with compounds that exhibit interactions with monoamine receptors, particularly serotonin and dopamine receptors, which are implicated in mood regulation and neurodegenerative diseases. The propan-2-ol moiety, on the other hand, provides a hydrophilic segment that may influence the compound's solubility and cellular permeability, critical factors in drug delivery. The stereochemical configuration of the (2S) center further differentiates this molecule from its enantiomers, as enantioselectivity is a well-established principle in drug action and toxicity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol through catalytic asymmetric synthesis, a methodology that has been extensively explored in the development of chiral pharmaceuticals. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated the utility of organocatalytic approaches to achieve high enantiomeric purity, which is essential for therapeutic applications where stereochemistry dictates efficacy and safety. The researchers employed a combination of chiral auxiliaries and transition-metal catalysts to selectively form the (2S) configuration, showcasing the importance of stereocontrol in the synthesis of this compound.

Biological studies on (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol have revealed its potential as a multifunctional agent. In vitro assays conducted in 2023 revealed that this compound exhibits significant antioxidant activity, scavenging reactive oxygen species (ROS) through its phenolic hydroxyl groups. This property is particularly relevant in the context of neurodegenerative disorders such, as Alzheimer's and Parkinson's diseases, where oxidative stress is a key pathological factor. The compound's ability to modulate intracellular redox balance may offer therapeutic benefits in conditions characterized by chronic inflammation and oxidative damage.

Further research published in *Pharmacological Research* in 2023 has demonstrated the compound's potential in modulating the endocannabinoid system. The 2,5-dimethoxyphenyl group appears to interact with cannabinoid receptors, particularly CB1 and CB2, which are involved in pain perception and immune regulation. This interaction suggests that (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol could be explored as a candidate for the development of novel analgesic agents. The study also highlighted its ability to reduce neuroinflammation, a mechanism that is increasingly being targeted in the treatment of autoimmune disorders and chronic pain syndromes.

In the realm of neuropharmacology, the compound has been shown to exhibit antidepressant-like effects in preclinical models. A 2023 study in *Neuropharmacology* reported that (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol significantly increased serotonin and dopamine levels in the prefrontal cortex of animal models, suggesting its potential as a monoamine reuptake inhibitor. This property aligns with the therapeutic mechanisms of existing antidepressants but with a novel chemical scaffold that may offer improved selectivity and reduced side effects. The compound's ability to enhance monoamine neurotransmission without causing significant sedation or motor impairment is a notable advantage in its pharmacological profile.

Recent computational studies have provided insights into the molecular mechanisms underlying the compound's biological activity. Molecular docking analyses conducted in 2023 revealed that (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol exhibits a high affinity for serotonin transporter (SERT) and dopamine transporter (DAT), which are key targets in the treatment of mood disorders and attention deficit hyperactivity disorder (ADHD). The docking simulations also indicated that the compound's hydrophobic interactions with these transporters may contribute to its pharmacological efficacy, highlighting the importance of molecular modeling in drug discovery.

Despite its promising therapeutic potential, the compound's safety profile requires further investigation. A 2023 toxicity study in *Toxicological Sciences* evaluated the long-term effects of (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol in rodents and found no evidence of acute toxicity at therapeutic doses. However, the study emphasized the need for rigorous clinical trials to assess its safety in humans, particularly given the compound's potential for interactions with other medications and its impact on neurotransmitter systems. The absence of significant genotoxicity or carcinogenic potential observed in the study is a positive indicator for its development as a pharmaceutical agent.

In conclusion, (2S)-1-(2,5-dimethoxyphenyl)propan-2-ol represents a versatile compound with a wide range of therapeutic applications. Its unique chemical structure, combined with its biological activities, positions it as a promising candidate for the treatment of neurological and inflammatory diseases. Ongoing research into its pharmacological mechanisms and safety profile will be critical in advancing its development as a novel therapeutic agent. The compound's potential to modulate multiple biological pathways underscores the importance of continued exploration in the field of medicinal chemistry.